Cas no 57688-16-1 (4-(3-Bromophenoxy)aniline)

• Product Name: 4-(3-Bromophenoxy)aniline
• CAS No: 57688-16-1
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 858817
• Update Time: 2026-04-29

4-(3-Bromophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenoxy)aniline

Additional information on 4-(3-Bromophenoxy)aniline

Recent Advances in the Study of 4-(3-Bromophenoxy)aniline (CAS: 57688-16-1) in Chemical Biology and Pharmaceutical Research

4-(3-Bromophenoxy)aniline (CAS: 57688-16-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromophenoxy and aniline functional groups, has been investigated for its role as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The unique structural features of 4-(3-Bromophenoxy)aniline make it a valuable intermediate in medicinal chemistry, enabling the exploration of diverse biological activities.

Recent studies have focused on the synthesis and characterization of 4-(3-Bromophenoxy)aniline, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound. Additionally, computational chemistry approaches, such as density functional theory (DFT) calculations, have provided insights into the electronic properties and reactivity of 4-(3-Bromophenoxy)aniline, further elucidating its potential in drug design.

One of the most promising areas of research involving 4-(3-Bromophenoxy)aniline is its incorporation into the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 4-(3-Bromophenoxy)aniline exhibit inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization. These findings highlight the compound's versatility and its relevance in the discovery of new therapeutic agents.

Another significant application of 4-(3-Bromophenoxy)aniline lies in its use as a precursor for the synthesis of fluorescent probes. These probes are essential tools in chemical biology for visualizing and tracking biological processes in real-time. Researchers have successfully functionalized 4-(3-Bromophenoxy)aniline to create probes with enhanced photophysical properties, enabling their use in high-resolution imaging and diagnostic applications. Such advancements underscore the compound's utility beyond traditional drug development, extending into the realm of biomedical research and diagnostics.

Despite the progress made, challenges remain in the large-scale production and application of 4-(3-Bromophenoxy)aniline. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed to facilitate its broader adoption in the pharmaceutical industry. Future research directions may include the development of greener synthetic routes and the exploration of novel derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of 4-(3-Bromophenoxy)aniline in drug discovery and beyond.

In conclusion, 4-(3-Bromophenoxy)aniline (CAS: 57688-16-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to fluorescent probe synthesis, demonstrating its broad utility in both therapeutic and diagnostic contexts. Continued research and innovation will be essential to fully harness its potential and address the existing challenges in its production and application. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for advancing medical science.